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Compound of Interest

Compound Name:
2-methyl-2,3-dihydro-1-

benzofuran-6-carbaldehyde

CAS No.: 1509521-67-8

Cat. No.: B6253817

Get Quote

Focus: CAS 85258-19-1 (5-Methoxy-2-methyl-2,3-
dihydro-1-benzofuran-6-carbaldehyde)[1][2][3][4][5]
[6]
Part 1: Executive Summary & Chemical Identity[1][7][8]
CAS 85258-19-1 is a specialized pharmacophore precursor used primarily in the synthesis of

bioactive molecules targeting inflammatory pathways.[1] Its structural core—the 2,3-

dihydrobenzofuran ring—is a "privileged scaffold" in medicinal chemistry, mimicking the side

chains of natural neolignans and serving as a rigid bioisostere for indole or naphthalene

systems.

The presence of the C6-aldehyde functionality provides a versatile "chemical handle" for

divergent synthesis, allowing researchers to append various heterocyclic tails (e.g., tetrazoles,

piperidines) to probe biological targets such as the 5-Lipoxygenase (5-LOX) enzyme or

Leukotriene B4 (LTB4) receptors.[1]
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Physicochemical Profile
Property Data

Chemical Name
5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-

6-carbaldehyde

Molecular Formula C₁₁H₁₂O₃

Molecular Weight 192.21 g/mol

Core Scaffold 2,3-Dihydrobenzofuran (Coumaran)

Key Functional Groups Aldehyde (C-6), Methoxy (C-5), Methyl (C-2)

LogP (Predicted) ~1.8 (Lipophilic, good membrane permeability)

H-Bond Acceptors 3 (Ether, Carbonyl)

H-Bond Donors 0

Part 2: Pharmacological Mechanism & Biological
Context[1]
The therapeutic utility of CAS 85258-19-1 derivatives stems from their ability to modulate the

Arachidonic Acid Cascade.[1] Historical structure-activity relationship (SAR) data (e.g., J. Med.

Chem. 1986) suggests that the dihydrobenzofuran moiety acts as a lipophilic anchor, fitting into

hydrophobic pockets of enzymes or receptors.

Mechanism of Action (MOA) Pathway
Derivatives synthesized from this aldehyde typically function via one of two mechanisms:

Leukotriene Antagonism: Blocking the LTB4 receptor to prevent neutrophil chemotaxis and

degranulation.

5-LOX Inhibition: Chelation of the active site iron or competitive inhibition, preventing the

conversion of arachidonic acid to leukotrienes.

DOT Diagram 1: Anti-Inflammatory Signaling Pathway
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Caption: Dual potential mechanisms of benzofuran derivatives: upstream inhibition of 5-LOX or

downstream antagonism of the BLT1 receptor.[1]

Part 3: Derivative Search & Design Strategy
To expand a library around CAS 85258-19-1, researchers should employ a "Divergent

Synthesis" approach.[1] The aldehyde group allows for the rapid generation of diverse

chemical series.

Search Strategy for Related Compounds
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When searching chemical databases (SciFinder, Reaxys) for analogs, use the following queries

to identify relevant chemical space:

Substructure Search: Define the 2-methyl-2,3-dihydrobenzofuran core.[1] Allow substitution

at C-5 (methoxy/hydroxy) and C-6 (variable).

Similarity Search: Set Tanimoto coefficient > 0.85 to find bioisosteres (e.g., indolines,

chromans).

Pharmacophore Query:[Aromatic Ring] - [Linker 3-5Å] - [Acidic/Polar Head] (mimicking the

leukotriene structure).

Derivative Classes
Class Reaction Type Target Application

Schiff Bases / Amines Reductive Amination

Improving solubility; targeting

GPCRs (e.g., antihistamines).

[1]

Styrenes / Cinnamates
Wittig / Horner-Wadsworth-

Emmons

Mimicking the polyene chain of

LTB4; antioxidant activity.[1]

Heterocyclic Adducts
Condensation (e.g., with

hydrazoic acid)

Creating Tetrazoles (acid

bioisosteres) for high potency

receptor binding.

DOT Diagram 2: Derivative Development Workflow
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Click to download full resolution via product page

Caption: Divergent synthetic pathways transforming the aldehyde handle into three distinct

pharmacological classes.

Part 4: Experimental Protocols
1. Synthesis of the Core Scaffold (Conceptual)
Note: This synthesis constructs the dihydrobenzofuran ring if starting materials are unavailable.

Precursor: 4-Methoxyphenol + Allyl bromide.[1]

Step A (O-Alkylation): React 4-methoxyphenol with allyl bromide (K₂CO₃, Acetone, Reflux) to

form the allyl ether.[1]

Step B (Claisen Rearrangement): Heat the allyl ether (200°C, neat or in N,N-dimethylaniline)

to migrate the allyl group to the ortho position.[1]

Step C (Cyclization): Treat with a Lewis acid or HBr/AcOH to effect cyclization to the 2-

methyl-2,3-dihydrobenzofuran.[1]

Step D (Formylation): Vilsmeier-Haack reaction (POCl₃, DMF) introduces the aldehyde at the

C-6 position (para to the methoxy) to yield CAS 85258-19-1.[1]

2. Protocol: Reductive Amination (Derivatization)
Objective: Synthesize a secondary amine derivative for biological screening.

Preparation: Dissolve CAS 85258-19-1 (1.0 equiv) and the desired amine (1.1 equiv) in

anhydrous Methanol (0.1 M concentration).

Imine Formation: Add molecular sieves (4Å) and stir at Room Temperature (RT) for 4 hours

under Nitrogen.

Reduction: Cool to 0°C. Add Sodium Cyanoborohydride (NaBH₃CN, 1.5 equiv) portion-wise.

Workup: Stir for 12 hours. Quench with sat. NaHCO₃. Extract with Ethyl Acetate (3x).
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Purification: Dry organic layer over MgSO₄, concentrate, and purify via silica gel flash

chromatography (Hexane/EtOAc gradient).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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